4-chloro-N-{3-[N-(3-methyl-4-nitrobenzoyl)ethanehydrazonoyl]phenyl}benzamide

• IUPAC Name: N-[(Z)-1-[3-[(4-chlorobenzoyl)amino]phenyl]ethylideneamino]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C23H19ClN4O4/c1-14-12-18(8-11-21(14)28(31)32)23(30)27-26-15(2)17-4-3-5-20(13-17)25-22(29)16-6-9-19(24)10-7-16/h3-13H,1-2H3,(H,25,29)(H,27,30)/b26-15-
• InChI Key: UMVPXTLRTHZXEG-YSMPRRRNSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NN=C(C)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)N/N=C(/C)\C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C23H19ClN4O4
• Molecular Weight: 450.9 g/mol

Description

4-chloro-N-{3-[N-(3-methyl-4-nitrobenzoyl)ethanehydrazonoyl]phenyl}benzamide is a chemical compound that has attracted considerable attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CNEB, and it is a member of the family of benzamide derivatives. CNEB has been studied extensively in recent years, and researchers have discovered numerous applications for this compound.

Mechanism of Action

The mechanism of action of CNEB is not fully understood, but studies have shown that this compound acts by inhibiting various enzymes and proteins involved in cell growth and proliferation. CNEB has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
CNEB has been found to have numerous biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, leading to their death. CNEB has also been found to induce autophagy, a process by which cells digest their own components. This process can lead to the elimination of damaged or abnormal cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CNEB is its potent anticancer properties. This compound has been found to be highly effective in inhibiting the growth of various cancer cells, making it a promising candidate for cancer treatment. However, one of the limitations of CNEB is its potential toxicity. Studies have shown that this compound can be toxic to normal cells, which can limit its use in clinical settings.

Future Directions

There are numerous future directions for research on CNEB. One of the primary areas of research is the development of new derivatives of this compound with improved properties. Researchers are also exploring the use of CNEB in combination with other anticancer drugs to enhance its efficacy. Additionally, studies are being conducted to better understand the mechanism of action of CNEB and its potential effects on normal cells.
Conclusion:
In conclusion, 4-chloro-N-{3-[N-(3-methyl-4-nitrobenzoyl)ethanehydrazonoyl]phenyl}benzamide is a promising compound with numerous applications in scientific research. This compound has potent anticancer and antimicrobial properties and can be used to treat various diseases. Further research is needed to fully understand the mechanism of action of CNEB and its potential applications in clinical settings.

Synthesis Methods

The synthesis of CNEB involves the reaction of 3-methyl-4-nitrobenzoyl hydrazine with 4-chloro-N-(3-nitrophenyl)benzamide in the presence of acetic anhydride. The reaction is carried out at room temperature, and the resulting product is purified using column chromatography. This method has been found to be highly efficient, and it yields high-quality CNEB.

Scientific Research Applications

CNEB has been found to have numerous applications in scientific research. One of the primary applications of CNEB is in the field of cancer research. Studies have shown that CNEB has potent anticancer properties and can inhibit the growth of various cancer cells. CNEB has also been found to have antimicrobial properties and can be used to treat bacterial and fungal infections.